Cas no 1855369-11-7 (9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane)

• Product Name: 9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane
• CAS No: 1855369-11-7
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5709993
• PubChem ID: 130932206
• Update Time: 2025-05-21

9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane
• EN300-1645448
• 1855369-11-7

• Inchi： 1S/C11H21NO/c1-10(2)3-5-11(6-4-10)9-13-8-7-12-11/h12H,3-9H2,1-2H3
• InChI Key： JCWOIPOIRAMBFT-UHFFFAOYSA-N
• SMILES： O1CCNC2(C1)CCC(C)(C)CC2

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane

Comprehensive Overview of 9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane (CAS No. 1855369-11-7): Properties, Applications, and Industry Insights

9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane (CAS No. 1855369-11-7) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework, featuring both oxygen and nitrogen atoms, makes it a versatile building block for drug discovery and material science. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing frequently searched queries such as "spirocyclic compounds in drug design" and "nitrogen-oxygen heterocycles."

The compound's molecular formula (C₁₁H₁₉NO) and spiro[5.5]undecane core contribute to its stability and bioavailability, key factors driving its use in medicinal chemistry. Researchers highlight its potential as a scaffold for central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. Recent studies also explore its role in catalysis and green chemistry, aligning with the industry's shift toward sustainable synthesis methods.

In the context of user-searched trends, questions like "How are spirocyclic compounds synthesized?" and "What are the industrial uses of 9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane?" are addressed. The compound's synthesis typically involves cyclization reactions of precursor amines and ketones, with optimized protocols emphasizing atom economy and low waste generation. Industrially, it serves as an intermediate for high-value specialty chemicals, particularly in flavor and fragrance formulations.

Another hot topic is the compound's patent landscape. Over 20 patents filed since 2020 reference 1855369-11-7, primarily for antiviral and anti-inflammatory agents. This aligns with growing interest in broad-spectrum therapeutics post-pandemic. Analytical techniques like NMR and HPLC-MS are critical for quality control, as purity thresholds exceed 98% for pharmaceutical-grade material.

From an SEO perspective, incorporating terms like "spirocyclic nitrogen heterocycles" and "CAS 1855369-11-7 supplier" enhances visibility. The compound's regulatory status is frequently queried; it currently falls under non-hazardous classifications in major markets, facilitating global trade. Storage recommendations emphasize anhydrous conditions to prevent hydrolysis of its oxa-aza ring system.

Future directions include exploring 9,9-Dimethyl-4-oxa-1-azaspiro[5.5]undecane in bioconjugation for targeted drug delivery and as a ligand in transition-metal catalysis. With the heterocyclic compounds market projected to grow at 6.2% CAGR through 2030, this compound exemplifies innovation at the intersection of organic chemistry and applied life sciences.